Cas no 878418-01-0 (N-(5-methyl-1,2-oxazol-3-yl)azepane-1-sulfonamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)azepane-1-sulfonamide
• CAS No: 878418-01-0
• MF: C₁₀H₁₇N₃O₃S
• MW: 259.32528090477
• CID: 5771847
• PubChem ID: 6459215
• Update Time: 2023-11-15

N-(5-methyl-1,2-oxazol-3-yl)azepane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS000604361
• N-(5-methylisoxazol-3-yl)azepane-1-sulfonamide
• STL308700
• N-(5-methyl-3-isoxazolyl)-1-azepanesulfonamide
• 878418-01-0
• N-(5-methyl-1,2-oxazol-3-yl)azepane-1-sulfonamide
• F3230-0153
• AP-124/43382939
• 1H-Azepine-1-sulfonamide, hexahydro-N-(5-methyl-3-isoxazolyl)-

• Inchi： 1S/C10H17N3O3S/c1-9-8-10(11-16-9)12-17(14,15)13-6-4-2-3-5-7-13/h8H,2-7H2,1H3,(H,11,12)
• InChI Key： NIZNNUPOCUVGSB-UHFFFAOYSA-N
• SMILES： S(NC1C=C(C)ON=1)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 259.09906259g/mol
• Monoisotopic Mass: 259.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 416.3±47.0 °C(Predicted)
• pka: 7.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes